Cas no 5893-61-8 (Cupric formate tetrahydrate)

• Product Name: Cupric formate tetrahydrate
• CAS No: 5893-61-8
• MF: C₂H₁₀CuO₈
• MW: 225.642003536224
• MDL: MFCD00167128
• CID: 850461
• PubChem ID: 6432244
• Update Time: 2025-05-18

Cupric formate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• COPPER(II) FORMATE TETRAHYDRATE
• copper,diformate,tetrahydrate
• Ameisensaeure,Tetrahydrat
• copper formate tetrahydrate
• Copper(2+) formate tetrahydrate
• copper(II) formate*4H2O
• cupric formate tetrahydrate
• formic acid,tetrahydrate
• copper diformate tetrahydrate
• V7RA28204J
• Cupric formate tetrahydrate [MI]
• Copper (II) formate tetrahydrate
• Copper formate (cu(hcoo)2) tetrahydrate
• Formic acid copper salt (2:1) tetrahydrate
• Copper formate tetrahydrate (cu(hcoo)2.4H2o)
• LSIWWRSSSOYIMS-UHFFFAOYSA-L
• copper;diformate;tetrahydrate
• UNII-V7RA28204J
• DTXSID40207672
• Q27291641
• SY315224
• 5893-61-8
• Copper(ii)formate tetrahydrate
• AKOS025295499
• COPPER(II)FORMATETETRAHYDRATE
• DTXCID90130163
• Cupric formate tetrahydrate

• MDL： MFCD00167128
• Inchi： 1S/2CH2O2.Cu.4H2O/c2*2-1-3;;;;;/h2*1H,(H,2,3);;4*1H2/q;;+2;;;;/p-2
• InChI Key： LSIWWRSSSOYIMS-UHFFFAOYSA-L
• SMILES： [Cu+2].[O-]C=O.[O-]C=O.O.O.O.O

Computed Properties

• Exact Mass: 224.96700
• Monoisotopic Mass: 224.967164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 84.3

Experimental Properties

• Color/Form: Light blue prismatic crystals.
• Density: 1.810
• Water Partition Coefficient: Soluble in water (125 g/L at 20°C). Very slightly soluble in alcohol. Practically insoluble in most organic solvents.
• PSA: 117.18000
• LogP: -2.25570
• Solubility: Not determined

Cupric formate tetrahydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：9
• TSCA：Yes

Additional information on Cupric formate tetrahydrate

Comprehensive Guide to Cupric Formate Tetrahydrate (CAS No. 5893-61-8): Properties, Applications, and Market Insights

Cupric formate tetrahydrate (CAS No. 5893-61-8) is a copper-based compound with the chemical formula Cu(HCOO)₂·4H₂O. This blue-green crystalline solid is widely recognized for its unique chemical properties and versatile applications across various industries. As interest in sustainable and efficient chemical solutions grows, copper formate tetrahydrate has gained attention for its role in catalysis, agriculture, and material science.

The compound is formed by the reaction of copper(II) salts with formic acid, resulting in a stable hydrate. Its solubility in water and mild organic solvents makes it a practical choice for many industrial processes. Researchers and manufacturers often seek high-purity cupric formate for specialized applications, driving demand in niche markets.

One of the most significant applications of cupric formate tetrahydrate is in the field of catalysis. The compound serves as an efficient catalyst in various organic transformations, particularly in reactions involving carbon-carbon bond formation. With the growing emphasis on green chemistry, copper formate catalysts are being explored as alternatives to more toxic or expensive metal catalysts. Recent studies have highlighted its potential in click chemistry and other modern synthetic methodologies.

In agricultural applications, cupric formate tetrahydrate finds use as a micronutrient supplement and fungicide. The controlled release of copper ions makes it an effective solution for addressing copper deficiency in crops while minimizing environmental impact. Farmers and agronomists frequently search for copper formate fertilizer benefits and safe copper-based fungicides, reflecting the compound's importance in sustainable agriculture.

The material science sector utilizes copper(II) formate tetrahydrate in the production of conductive inks and coatings. Its ability to decompose at relatively low temperatures to form pure copper makes it valuable for printed electronics applications. With the rapid growth of flexible electronics and IoT devices, inquiries about conductive ink formulations and copper precursor materials have increased significantly in technical forums and search engines.

From a safety perspective, proper handling of cupric formate tetrahydrate requires standard laboratory precautions. While not classified as hazardous under normal conditions, users often search for copper formate MSDS and safe handling procedures to ensure workplace safety. The compound's stability under normal storage conditions contributes to its widespread use in research and industrial settings.

The global market for copper formate compounds has shown steady growth, particularly in regions with strong electronics and agricultural sectors. Industry analysts note increasing interest in high-purity copper chemicals for advanced applications, with 5893-61-8 being one of the more sought-after copper formulations. Market reports frequently cite Asia-Pacific as a key growth region for these specialty chemicals.

Recent innovations have explored the use of cupric formate tetrahydrate in energy storage applications. Researchers are investigating its potential in battery technologies and supercapacitors, responding to the growing demand for alternative energy materials. This aligns with current trends in sustainable technology development and has generated numerous academic publications and patent applications.

Quality control is paramount when working with copper(II) formate tetrahydrate. Analytical techniques such as XRD, ICP-OES, and thermal analysis are commonly employed to verify purity and composition. Laboratories and procurement specialists often search for cupric formate specification sheets and analytical methods for copper compounds to ensure they acquire materials meeting their exact requirements.

Environmental considerations surrounding copper formate tetrahydrate usage have become increasingly important. The compound's biodegradability and lower environmental impact compared to some alternative copper sources make it attractive for eco-conscious applications. Regulatory bodies and environmental scientists frequently examine copper compound ecotoxicity data when assessing product formulations.

As research continues, new applications for 5893-61-8 are likely to emerge. The compound's unique combination of properties - including its redox activity, solubility characteristics, and thermal behavior - positions it as a valuable material for future technological developments. Industry observers anticipate growing interest in multifunctional copper compounds across various scientific disciplines.

For researchers and industry professionals seeking detailed technical information, reliable sources for cupric formate tetrahydrate properties include chemical databases, peer-reviewed journals, and manufacturer technical bulletins. The compound's entry in major chemical registries provides comprehensive data on its physical and chemical characteristics, supporting informed decision-making for potential applications.